Cas no 137328-52-0 (LY 215840)

LY 215840 structure
LY 215840 structure
Product Name:LY 215840
CAS No:137328-52-0
MF:C24H33N3O2
MW:395.537726163864
CID:1244202
PubChem ID:9822062
Update Time:2025-04-20

LY 215840 Chemical and Physical Properties

Names and Identifiers

    • (8beta,10xi)-N-[(1S,2R)-2-hydroxycyclopentyl]-6-methyl-1-(propan-2-yl)ergoline-8-carboxamide
    • (6aR,9R)-N-[(1S,2R)-2-hydroxycyclopentyl]-7-methyl-4-propan-2-yl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
    • LY 215840
    • [8β(1S,2R)]-N-(2-Hydroxycyclopentyl)-6-Methyl-1-(1-Methylethyl)-ergoline-8-carboxaMide
    • B6776
    • (6Ar,9R,10aS)-N-[(1S,2R)-2-hydroxycyclopentyl]-7-methyl-4-propan-2-yl-6,6a,8,9,10,10a-hexahydroindol
    • LY-215,840
    • ICI D2138 |
    • KE6172200
    • AKOS024456647
    • (8beta)-N-[(1S,2R)-2-Hydroxycyclopentyl]-6-methyl-1-(1-methylethyl)ergoline-8-carboxamide
    • D2G5U4P5B3
    • N-(2-Hydroxycyclopentyl)-6-methyl-1-(propan-2-yl)ergoline-8-carboximidic acid
    • DTXSID20929769
    • PD071018
    • Ergoline-8-carboxamide, N-[(1S,2R)-2-hydroxycyclopentyl]-6-methyl-1-(1-methylethyl)-, (8beta)-
    • LY215840
    • CS-0024663
    • 137328-52-0
    • HY-103148
    • Ergoline-8-carboxamide, N-(2-hydroxycyclopentyl)-6-methyl-1-(1-methylethyl)-, [8beta(1S,2R)]-
    • SCHEMBL14908006
    • Inchi: 1S/C24H33N3O2/c1-14(2)27-13-15-11-21-18(17-6-4-8-20(27)23(15)17)10-16(12-26(21)3)24(29)25-19-7-5-9-22(19)28/h4,6,8,13-14,16,18-19,21-22,28H,5,7,9-12H2,1-3H3,(H,25,29)/t16-,18-,19+,21-,22-/m1/s1
    • InChI Key: IMSDOBUYDTVEHN-ILMFXRJHSA-N
    • SMILES: O=C([C@H]1CN(C)[C@@H]2CC3=CN(C(C)C)C4=CC=CC(=C34)[C@H]2C1)N[C@H]1CCC[C@H]1O

Computed Properties

  • Exact Mass: 395.25727730g/mol
  • Monoisotopic Mass: 395.25727730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • XLogP3: 2.6

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